Cas no 129212-35-7 (8-Epitacrolimus)

8-Epitacrolimus is a structural analog of tacrolimus, a potent immunosuppressive macrolide. This compound is primarily utilized in research settings to study the pharmacological and metabolic properties of tacrolimus derivatives. Its key advantages include its role as a reference standard in analytical applications, enabling precise quantification and characterization of tacrolimus-related substances in biological matrices. The epimerization at the 8-position provides insights into structure-activity relationships, aiding in the development of improved immunosuppressive agents. 8-Epitacrolimus is valued for its high purity and stability, making it suitable for use in mass spectrometry, HPLC, and other chromatographic techniques to ensure accurate and reproducible results in pharmacokinetic and metabolic studies.
8-Epitacrolimus structure
8-Epitacrolimus structure
Product Name:8-Epitacrolimus
CAS No:129212-35-7
MF:C44H69NO12
MW:804.018174886703
CID:1064836
PubChem ID:13006299
Update Time:2025-06-07

8-Epitacrolimus Chemical and Physical Properties

Names and Identifiers

    • 8-Epitacrolimus
    • FK506
    • [3S-[3R*[E(1S*,3S*,4S*)],4S*,5R*,8R*,9E,12R*,14R*,15S*,16R*,18S*,19S*,26aR*]]- 5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-Hexadecahydro-5,19-dihydroxy-3-[2-(4-hydroxy-3-methoxycyclohexyl)-1-methylethenyl]-14,16-dimethoxy-4,10,12,18-tetramethyl-8-(2-pro
    • 8-epi Tacrolimus
    • TACROLIMUS MONOHYDRATE IMPURITY D [EP IMPURITY]
    • Tacrolimus monohydrate impurity D [EP]
    • 8-epi-Tacrolimus
    • UNII-294O3172M2
    • DTXSID60861179
    • Tacrolimus 8-epimer [USP-RS]
    • SCHEMBL2266233
    • 15,19-EPOXY-3H-PYRIDO(2,1-C)(1,4)OXAAZACYCLOTRICOSINE-1,7,20,21(4H,23H)-TETRONE, 5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26A-HEXADECAHYDRO-5,19-DIHYDROXY-3-(2-(4-HYDROXY-3-METHOXYCYCLOHEXYL)-1-METHYLETHENYL)-14,16-DIMETHOXY-4,10,12,18-TETRAMETHYL-8-(2-PROPENYL)-, (3S-(3R*(E(1S*,3S*,4S*)),4S*,5R*,8R*,9E,12R*,14R*,15S*,16R*,18S*,19S*,26AR*))-
    • 129212-35-7
    • SCHEMBL2266237
    • (1R,9S,12S,13R,14S,17S,18E,21S,23S,24R,25S,27R)-1,14-Dihydroxy-12-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
    • (3S,4R,5S,8S,9E,12S,14S,15R,16S,18R,19R,26AS)-5,19-DIHYDROXY-3-((1E)-1-((1R,3R,4R)-4-HYDROXY-3-METHOXYCYCLOHEXYL)PROP-1-EN-2-YL)-14,16-DIMETHOXY-4,10,12,18-TETRAMETHYL-8-(PROP-2-EN-1-YL)-3,4,5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26A-OCTADECAHYDRO-7H-15,19-EPOXYPYRIDO(2,1-C)(1,4)OXAAZACYCLOTRICOSINE-1,7,20,21(23H)-TETRONE
    • Tacrolimus anhydrous 8-epimer
    • 294O3172M2
    • Tacrolimus 8-epimer
    • Tacrolimus monohydrate impurity D
    • TACROLIMUS 8-EPIMER (USP-RS)
    • TACROLIMUS MONOHYDRATE IMPURITY D (EP IMPURITY)
    • Inchi： 1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-39(29(6)34(47)24-35(31)48)27(4)21-30-15-16-33(46)36(23-30)53-7/h10,19,21,26,28-34,36-40,46-47,52H,1,11-18,20,22-24H2,2-9H3/b25-19+,27-21+/t26-,28+,29+,30-,31-,32-,33+,34-,36+,37-,38-,39+,40+,44+/m0/s1
    • InChI Key： QJJXYPPXXYFBGM-NCGCDJFJSA-N
    • SMILES： O1[C@]2(C(C(N3CCCC[C@H]3C(=O)O[C@H](/C(/C)=C/[C@@H]3CC[C@H]([C@@H](C3)OC)O)[C@H](C)[C@H](CC([C@@H](CC=C)C=C(C)C[C@H](C)C[C@@H]([C@@H]1[C@H](C[C@H]2C)OC)OC)=O)O)=O)=O)O |c:37|

Computed Properties

  • Exact Mass: 803.48197664g/mol
  • Monoisotopic Mass: 803.48197664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 7
  • Complexity: 1480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 178Ų

8-Epitacrolimus Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E588830-0.5mg
8-Epitacrolimus
 129212-35-7
0.5mg
 $ 315.00 2023-01-13
TRC
E588830-5mg
8-Epitacrolimus
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 $ 2813.00 2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 129212-35-7
15mg
 ¥13746.16 2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1642824-15MG
129212-35-7
15MG
 ￥18571.67 2023-01-05
SHENG KE LU SI SHENG WU JI SHU
sc-496029-500 µg
8-Epitacrolimus,
 129212-35-7
500µg
 ￥4,061.00 2023-07-11
TRC
E588830-.5mg
8-Epitacrolimus
 129212-35-7
5mg
 $362.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-496029-500µg
8-Epitacrolimus,
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500µg
 ￥4061.00 2023-09-05
A2B Chem LLC
AE38426-5mg
8-EpitacroliMus
 129212-35-7
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 $2815.00 2024-04-20

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